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Compound of Interest

Compound Name: 5-Methoxy-2,4-dimethylaniline

CAS No.: 380844-06-4

Cat. No.: B2480667

Get Quote

Abstract & Scope
This technical guide defines the operational standards for handling 5-Methoxy-2,4-
dimethylaniline (CAS: 380844-06-4), a specialized electron-rich aniline derivative used as a

scaffold in the synthesis of heterocyclic pharmaceuticals and advanced azo dyes.[1][2] Due to

the synergistic electron-donating effects of the methoxy and methyl groups, this compound

exhibits heightened susceptibility to oxidative degradation and electrophilic attack compared to

unsubstituted aniline.[1] This protocol addresses the specific challenges of methemoglobinemia

toxicity risks, oxidative instability, and trace metal scavenging during synthesis.[1]

Chemical Identity & Properties
IUPAC Name: 5-Methoxy-2,4-dimethylaniline[1][2][3]

CAS Number: 380844-06-4[1][2]

Molecular Formula: C
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H

NO[1][2][3]

Molecular Weight: 151.21 g/mol [1][2]

Appearance: Typically a viscous amber liquid or low-melting solid (isomer-dependent).[1][2]

Darkens rapidly to brown/black upon air exposure.[1][2]

Solubility: Soluble in DCM, EtOAc, MeOH, DMSO; Insoluble in water.[1]

Safety Assessment: The "Silent" Hazard
Critical Warning: Like many xylidine derivatives, 5-Methoxy-2,4-dimethylaniline is a potent

methemoglobinemia inducer.[1][2] Unlike standard corrosives, skin absorption does not cause

immediate pain but leads to systemic cyanosis (oxygen deprivation) hours later.[1][2]

Personal Protective Equipment (PPE) Matrix
Zone PPE Requirement Rationale

Respiratory
N95 (Solids) or ABEK1 Filter

(Liquids/Solutions)

Prevents inhalation of

aerosols/vapors which are

rapidly absorbed.[1][2]

Dermal
Double Gloving: Nitrile (Inner)

+ Laminate/Butyl (Outer)

Standard nitrile is permeable

to aromatic amines over time.

[1][2]

Ocular Chemical Splash Goggles
Prevent mucosal absorption

via tear ducts.[1][2]

Body Tyvek® Lab Coat or Apron

Prevents contamination of

street clothes; anilines bind to

cotton.[1][2]

Material Management: Stability & Storage
The electron-rich nature of the 5-methoxy-2,4-dimethyl system makes the amino group highly

nucleophilic and the ring prone to oxidation (formation of quinoid impurities).[1][2]
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Storage Protocol[1][2][4][5]
Atmosphere: Store strictly under Argon or Nitrogen.[1][2]

Temperature: Refrigerate at 2–8°C.

Container: Amber glass with a Teflon-lined cap.[1][2] Never store in clear glass.

Stabilization (Recommended): If the free base is not required immediately, convert to the

Hydrochloride (HCl) salt for long-term stability.[1][2] The salt form is resistant to oxidation.[1]

[2]

Visual Quality Check
Colorless/Pale Yellow: High Purity (>98%).[1][2] Safe to use.

Amber/Brown: Mild Oxidation (~95%).[1][2] Purify via filtration through a silica plug.[1][2]

Black/Tar: Severe Decomposition.[1][2] Distillation or recrystallization required.[1][2]

Operational Protocol: Synthesis & Handling
Workflow Visualization
The following diagram outlines the decision logic for handling the material based on its physical

state and intended application.
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Start: 5-Methoxy-2,4-dimethylaniline Source

Visual Inspection

Is material Dark Brown/Black?

Purification Required
(Vacuum Distillation or Silica Plug)

Yes

Material Acceptable

No

Select Reaction Type

Pd-Catalyzed Coupling
(Buchwald-Hartwig)

Acylation/Protection Salt Formation (Storage)

CRITICAL: Degas Solvents
(Sparge with Ar for 15 min)

Execute Reaction
(Monitor via TLC/LCMS)

Acidic Quench
(Trap volatile amine)

Click to download full resolution via product page
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Caption: Decision tree for quality assessment and reaction setup, emphasizing the critical

degassing step for transition-metal catalysis.

Protocol A: Preparation of Stable HCl Salt (Storage)
Use this method to stabilize the material if you receive a bulk shipment.[1][2]

Dissolution: Dissolve 10 mmol of 5-Methoxy-2,4-dimethylaniline in 20 mL of anhydrous

Diethyl Ether or 1,4-Dioxane.

Acidification: Cool to 0°C. Dropwise add 4M HCl in Dioxane (1.1 equivalents) under nitrogen.

Precipitation: A white to off-white solid will precipitate immediately.[1][2]

Isolation: Filter rapidly under a blanket of nitrogen (Schlenk filtration preferred) to avoid

moisture absorption.[1][2]

Drying: Dry under high vacuum for 4 hours. Store at room temperature.

Protocol B: Buchwald-Hartwig Coupling Setup
This aniline is electron-rich, making it an excellent nucleophile, but it can poison catalysts if

oxidized.[1][2]

Reagents:

Aryl Halide (1.0 equiv)[1][2]

5-Methoxy-2,4-dimethylaniline (1.2 equiv)[1][2]

Pd(OAc)

/ BINAP (Catalytic load)

NaOtBu (1.5 equiv)[1][2]

Toluene (Anhydrous)[1][2]

Degassing (Crucial):
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The methoxy group increases the aniline's susceptibility to oxidation by dissolved oxygen,

which can generate radical species that deactivate the Pd-catalyst.[1]

Step: Sparge Toluene with Argon for 20 minutes before adding the aniline.

Addition Order:

Add Base and Ligand/Catalyst first.[1][2]

Add Aryl Halide.

Add Aniline last as a solution in degassed toluene.[1][2]

Temperature: Heat to 80–100°C. Monitor consumption of the aniline by TLC (Stain: p-

Anisaldehyde; Anilines turn bright yellow/orange).

Analytical Verification
Since commercial samples often contain isomers (e.g., 2,5-dimethyl-4-methoxyaniline),

verification is mandatory.[1][2]

1H NMR (DMSO-d6): Look for the characteristic methoxy singlet (

~3.7 ppm) and two distinct methyl singlets (

~2.1–2.3 ppm).[1][2] The aromatic region should show two singlets (para-relationship) if the
structure is 2,4-dimethyl-5-methoxy (1,2,4,5-substitution pattern).[1][2]

HPLC Purity:

Column: C18 Reverse Phase.[1][2]

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.[1][2]

Detection: 254 nm (UV).[1][2] Note: Oxidized impurities often absorb strongly at higher

wavelengths (yellow/brown).[1][2]

Waste Disposal & Decontamination
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Never dispose of this compound down the drain.[1][2] It is toxic to aquatic life and persists in

the environment.[1][4][5]

Liquid Waste: Collect in a dedicated "Halogen-Free Organic" waste container. Label clearly

as "Toxic: Aromatic Amine".[1][2]

Glassware Decontamination:

Rinse glassware with Acetone.[1][2]

Soak in a 10% HCl bath (protonates the amine, making it water-soluble for easier

cleaning).[1][2]

Wash with detergent and water.[1][2]

Spill Cleanup:

Do not wipe with paper towels (increases surface area for evaporation).[1][2]

Cover with vermiculite or sand.[1][2]

Scoop into a sealable jar.

Clean surface with a dilute bleach solution to oxidize trace residues (color will change,

indicating reaction).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://www.sigmaaldrich.com/GB/en/sds/Aldrich/407275?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/515124?userType=undefined
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.benchchem.com/product/b2480667/docs?utm_src=pdf-body#application-note-standard-operating-procedure-for-handling-5-methoxy-2-4-dimethylaniline
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://pubchemlite.lcsb.uni.lu/e/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.osha.gov/
https://www.tcichemicals.com/CA/en/sds/C1996_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10888088
https://www.benchchem.com/product/b2480667?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2480667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. tcichemicals.com [tcichemicals.com]

2. 5-Methoxy-2,4-dimethylaniline | C9H13NO | CID 10888088 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. PubChemLite - 5-methoxy-2,4-dimethylaniline (C9H13NO) [pubchemlite.lcsb.uni.lu]

4. sigmaaldrich.com [sigmaaldrich.com]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Application Note: Standard Operating Procedure for
Handling 5-Methoxy-2,4-dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2480667/docs#application-note-standard-operating-
procedure-for-handling-5-methoxy-2-4-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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